Cas no 27463-47-4 (5-(4-Isopropylphenyl)cyclohexane-1,3-dione)

• Product Name: 5-(4-Isopropylphenyl)cyclohexane-1,3-dione
• CAS No: 27463-47-4
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• MDL: MFCD08753426
• CID: 1090408
• PubChem ID: 17606573
• Update Time: 2025-05-26

5-(4-Isopropylphenyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-Isopropylphenyl)cyclohexane-1,3-dione
• 5-(4-propan-2-ylphenyl)cyclohexane-1,3-dione
• 5-(4-Isopropyl-phenyl)-cyclohexan-1,3-dion
• 5-(4-isopropyl-phenyl)-cyclohexane-1,3-dione
• 5-(p-Isopropylphenyl)-cyclohexan-1,3-dion
• AGN-PC-01KWAU
• CHEMBL1939192
• SBB082500
• STK399144
• 27463-47-4
• 5-(p-Isopropylphenyl)-1,3-cyclohexanedione
• CBA46347
• CS-D1316
• MFCD08753426
• A876925
• SCHEMBL13454092
• AS-42071
• 1,3-Cyclohexanedione, 5-[4-(1-Methylethyl)phenyl]-
• 5-[4-(propan-2-yl)phenyl]cyclohexane-1,3-dione
• AKOS002681597
• DTXSID10589795

• MDL： MFCD08753426
• Inchi： 1S/C15H18O2/c1-10(2)11-3-5-12(6-4-11)13-7-14(16)9-15(17)8-13/h3-6,10,13H,7-9H2,1-2H3
• InChI Key： GZEOADDHUHXTCJ-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C2C=CC(=CC=2)C(C)C)C1)=O

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Boiling Point: 383.5±42.0°C at 760 mmHg

5-(4-Isopropylphenyl)cyclohexane-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 5-(4-Isopropylphenyl)cyclohexane-1,3-dione

Introduction to 5-(4-Isopropylphenyl)cyclohexane-1,3-dione (CAS No. 27463-47-4)

5-(4-Isopropylphenyl)cyclohexane-1,3-dione, with the Chemical Abstracts Service (CAS) number 27463-47-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclohexane ring structure and the presence of an isopropylphenyl substituent, which imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 5-(4-Isopropylphenyl)cyclohexane-1,3-dione is C₁₆H₁₈O₂, and its molecular weight is approximately 242.31 g/mol. The compound's structure consists of a cyclohexane ring with a 1,3-diketone functionality and a 4-isopropylphenyl group attached at the 5-position. This structural arrangement provides a framework that can be modified to enhance its pharmacological properties, making it an attractive scaffold for drug discovery and development.

In recent years, 5-(4-Isopropylphenyl)cyclohexane-1,3-dione has been studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 5-(4-Isopropylphenyl)cyclohexane-1,3-dione could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 5-(4-Isopropylphenyl)cyclohexane-1,3-dione has also been investigated for its potential as an analgesic agent. Studies have demonstrated that this compound can effectively reduce pain responses in animal models of nociception. The mechanism of action appears to involve the modulation of nociceptive pathways, although further research is needed to fully elucidate the specific molecular targets involved.

The pharmacokinetic properties of 5-(4-Isopropylphenyl)cyclohexane-1,3-dione have also been explored to assess its suitability as a drug candidate. Preliminary data indicate that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a half-life that supports once-daily dosing regimens. These characteristics are advantageous for the development of oral formulations for chronic conditions such as arthritis and neuropathic pain.

In addition to its therapeutic potential, 5-(4-Isopropylphenyl)cyclohexane-1,3-dione has been studied for its role in chemical biology research. The compound's ability to modulate specific biological pathways makes it a useful tool for investigating the mechanisms underlying various diseases. For example, researchers have used this compound to study the regulation of inflammatory responses in immune cells and the signaling pathways involved in pain perception.

The synthesis of 5-(4-Isopropylphenyl)cyclohexane-1,3-dione has been optimized to improve yield and purity, making it more accessible for both academic and industrial applications. Common synthetic routes involve the condensation of appropriate ketones with aromatic compounds followed by cyclization steps to form the cyclohexane ring structure. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

In conclusion, 5-(4-Isopropylphenyl)cyclohexane-1,3-dione (CAS No. 27463-47-4) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing new therapeutic agents targeting inflammation and pain. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field.